Cas no 898455-70-4 (4-methoxy-3-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide)

4-Methoxy-3-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide is a sulfonamide derivative featuring a quinazolinone core, which is of interest in medicinal chemistry and pharmaceutical research. The compound's structure combines a methoxy-substituted benzene sulfonamide moiety with a dihydroquinazolinone scaffold, suggesting potential applications in enzyme inhibition or receptor modulation. Its molecular design may offer advantages such as enhanced binding affinity or selectivity due to the presence of both electron-donating (methoxy) and sterically influencing (methyl) groups. The sulfonamide linkage provides stability, while the quinazolinone component may contribute to biological activity. This compound is primarily utilized in research settings for exploring structure-activity relationships in drug discovery.
4-methoxy-3-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide structure
898455-70-4 structure
Product Name:4-methoxy-3-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide
CAS No:898455-70-4
MF:C23H21N3O4S
MW:435.495544195175
CID:5485006
Update Time:2025-07-21

4-methoxy-3-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-3-methyl-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzenesulfonamide
    • 4-methoxy-3-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide
    • Inchi: 1S/C23H21N3O4S/c1-15-13-19(11-12-22(15)30-3)31(28,29)25-17-7-6-8-18(14-17)26-16(2)24-21-10-5-4-9-20(21)23(26)27/h4-14,25H,1-3H3
    • InChI Key: RTFZQROSUYKAED-UHFFFAOYSA-N
    • SMILES: C1(S(NC2=CC=CC(N3C(=O)C4=C(N=C3C)C=CC=C4)=C2)(=O)=O)=CC=C(OC)C(C)=C1

4-methoxy-3-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2639-0045-1mg
4-methoxy-3-methyl-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide
898455-70-4 90%+
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$54.0 2023-05-16
A2B Chem LLC
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4-methoxy-3-methyl-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide
898455-70-4
1mg
$245.00 2024-04-19

Additional information on 4-methoxy-3-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide

4-Methoxy-3-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide (CAS No. 898455-70-4): A Comprehensive Overview

4-Methoxy-3-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide (CAS No. 898455-70-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique quinazoline core, which has been extensively studied for its biological activities, particularly in the context of cancer and inflammatory diseases.

The molecular structure of 4-methoxy-3-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide is characterized by a benzene ring substituted with a methoxy and methyl group, and a sulfonamide moiety attached to a phenyl ring. The quinazoline core, which is a six-membered ring fused with a five-membered ring, is further substituted with a methyl and an oxo group. This intricate structure confers the compound with unique pharmacological properties, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 4-methoxy-3-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide in various therapeutic areas. One of the most notable applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

In addition to its antiproliferative effects, 4-methoxy-3-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide has also demonstrated anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines, thereby providing a potential therapeutic benefit for patients suffering from these conditions.

The pharmacokinetic properties of 4-methoxy-3-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-y l)phenylbenzene -1-sulfonamide have also been extensively investigated. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, the compound has shown low toxicity in animal models, suggesting that it may be safe for human use.

The clinical development of 4-methoxy - 3 -methyl - N - 3 - (2 - methyl - 4 - oxo - 3 , 4 - dihydroquinazolin - 3 - yl ) phenylbenzene - 1 - sulfonamide is currently underway. Phase I clinical trials have been completed, and the results have been promising. The compound was well-tolerated by patients at various dose levels, and preliminary data suggest that it may be effective in treating certain types of cancer and inflammatory diseases. Phase II trials are currently being planned to further evaluate its efficacy and safety in larger patient populations.

In conclusion, 4-methoxy - 3 -methyl - N - 3 -(2 - methyl - 4 - oxo - 3 , 4 - dihydroquinazolin - 3 - yl ) phenylbenzene - 1 - sulfonamide (CAS No. 898455 -70 - 4) represents a promising therapeutic agent with potential applications in cancer and inflammatory diseases. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further clinical development. Ongoing research will continue to elucidate its mechanisms of action and optimize its therapeutic potential.

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